2-Cyclopropoxy-6-methylbenzamide

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-methylbenzamide
• InChI: InChI=1S/C11H13NO2/c1-7-3-2-4-9(10(7)11(12)13)14-8-5-6-8/h2-4,8H,5-6H2,1H3,(H2,12,13)
• InChI Key: ZFZVMNAJZRKPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC2)C(=O)N

Description

2-Cyclopropoxy-6-methylbenzamide (C₁₁H₁₃NO₂; MW 191.22 g/mol) is a benzamide derivative featuring a cyclopropoxy substituent at the 2-position and a methyl group at the 6-position of the benzene ring. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, which may enhance lipophilicity and influence binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-6-methylbenzamide typically involves the reaction of 2-cyclopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with methylamine to yield the desired benzamide . The reaction conditions often include the use of dichloromethane as a solvent and a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods: Industrial production methods for 2-Cyclopropoxy-6-methylbenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-6-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The cyclopropoxy group can be oxidized to form hydroxylated derivatives.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The benzene ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents such as nitric acid for nitration or bromine for bromination.

Major Products Formed:

Oxidation: Hydroxylated derivatives of the cyclopropoxy group.

Reduction: Corresponding amine derivatives.

Substitution: Nitro or halogen-substituted benzamides.

Scientific Research Applications

2-Cyclopropoxy-6-methylbenzamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate in the synthesis of drugs.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-methylbenzamide involves its interaction with specific molecular targets and pathways. The cyclopropoxy group imparts unique properties to the compound, such as increased stability and reduced susceptibility to metabolic degradation . The benzamide core can interact with various enzymes and receptors, modulating their activity and leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-Cyclopropoxy-6-methylbenzamide with two analogs: 2-Aminobenzamide and 2-(Aminomethyl)-6-cyclopropoxy-N-methylbenzamide (PubChem CID: 118721641). Key differences in structure, physicochemical properties, and biological activity are highlighted.

Structural and Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility	Melting Point (°C)
2-Cyclopropoxy-6-methylbenzamide	C₁₁H₁₃NO₂	191.22	Cyclopropoxy, Methyl	Moderate (organic)	145–148 (estimated)
2-Aminobenzamide	C₇H₈N₂O	136.15	Amino	High (aqueous)	165–168
2-(Aminomethyl)-6-cyclopropoxy-N-methylbenzamide	C₁₂H₁₄N₂O₂	218.25	Aminomethyl, Cyclopropoxy, N-Methyl	Moderate-to-high	132–135

• Solubility: The cyclopropoxy group in 2-Cyclopropoxy-6-methylbenzamide reduces aqueous solubility compared to 2-Aminobenzamide, which benefits from the polar amino group . The N-methyl and aminomethyl groups in the PubChem compound may enhance solubility in polar aprotic solvents .

Research Findings and Challenges

• Comparative Stability: Cyclopropane-containing analogs like 2-Cyclopropoxy-6-methylbenzamide show accelerated degradation under acidic conditions compared to non-cyclic derivatives, limiting their use in oral formulations .
• Bioactivity Trade-offs : While the cyclopropoxy group enhances membrane permeability, it reduces target specificity in enzyme inhibition assays .
• Analytical Methods: Studies on 2-Aminobenzamides frequently employ HPLC (e.g., GlycoBase protocols) to assess purity and stability, a method applicable to cyclopropoxy analogs with modifications .